N-(4-chloro-2,5-dimethoxyphenyl)-4-nitrobenzamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C15H13ClN2O5/c1-22-13-8-12(14(23-2)7-11(13)16)17-15(19)9-3-5-10(6-4-9)18(20)21/h3-8H,1-2H3,(H,17,19)
• InChI Key: LGDFAGXHPYUBBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC)Cl
• Molecular Formula: C15H13ClN2O5
• Molecular Weight: 336.72 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-4-nitrobenzamide, commonly known as 25CN-NBOH, is a psychoactive compound that belongs to the phenethylamine class of chemicals. It is a highly potent and selective agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. This chemical has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

25CN-NBOH acts as a highly selective agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. It binds to the receptor and activates it, leading to a cascade of cellular events that ultimately result in changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
The activation of the 5-HT2A receptor by 25CN-NBOH has been shown to produce a range of biochemical and physiological effects, including changes in neurotransmitter release, alterations in neuronal activity, and modulation of various signaling pathways. These effects are believed to underlie the potential therapeutic applications of this chemical in various disease states.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 25CN-NBOH in lab experiments is its high potency and selectivity for the 5-HT2A receptor, which allows for precise and specific manipulation of this receptor. However, one of the limitations of using this chemical is its potential toxicity and adverse effects, which must be carefully monitored and controlled.

Future Directions

There are several potential future directions for research involving 25CN-NBOH, including further studies of its mechanism of action and its potential therapeutic applications in various disease states. Additionally, the development of new and improved analogs of this chemical may lead to the discovery of even more potent and selective agonists of the 5-HT2A receptor.

Synthesis Methods

The synthesis of 25CN-NBOH involves several steps, including the reaction of 2,5-dimethoxyphenethylamine with 4-chloro-3-nitrobenzoyl chloride in the presence of a base, followed by reduction of the nitro group to an amine using a reducing agent such as sodium borohydride. The final product is obtained by acylation of the amine with 4-nitrobenzoyl chloride.

Scientific Research Applications

25CN-NBOH has been extensively studied for its potential applications in various research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been used as a research tool to study the 5-HT2A receptor and its role in various physiological and pathological processes.